Cas no 121-24-4 (gssg)

gssg Properties

Names and Identifiers

• gssg
• GLUTATHIONE OXIDIZED HYDRATE
• GSSC
• (GAMMA-GLU-CYS-GLY)2
• GLUTATHIONE, OXIDIZED
• L-GLUTATHIONE OXIDIZED
• L-GLUTATHIONE OXIDISED
• CYCLIC(GAMMA-GLU-CYS-GLY)
• (-)-GLUTATHIONE, OXIDIZED
• GLUTATHIONE, OXIDIZED FORM
• CYCLIC(GAMMA-GLU-CYS-GLY)2
• glutathione oxidizedglutathione oxidized
• L-Glutathione Oxidized Hexhydrate
• Glutathion-SS
• CHEBI:167606
• AKOS015955810
• oxiglutathione
• FT-0626738
• SY012663
• Z00100
• 5,5'-[Disulfanediylbis({3-[(carboxymethyl)amino]-3-oxopropane-1,2-diyl}azanediyl)]bis(2-amino-5-oxopentanoic acid) (non-preferred name)
• 121-24-4
• SCHEMBL1533892
• BCP22065
• NCGC00164484-01
• LS-14822
• 2-amino-5-[[3-[[2-[(4-amino-4-carboxybutanoyl)amino]-3-(carboxymethylamino)-3-oxopropyl]disulanyl]-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• (2S)-2-amino-5-[[(2R)-3-[[(2R)-2-[[(4S)-4-amino-4-carboxybutanoyl]amino]-3-(carboxymethylamino)-3-oxopropyl]disulfanyl]-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• NCGC00164484-02
• DTXSID80860386
• (2S)-2-azaniumyl-5-[[(2R)-3-[[(2R)-2-[[(4S)-4-azaniumyl-4-carboxylatobutanoyl]amino]-3-(carboxymethylamino)-3-oxopropyl]disulfanyl]-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoate
• 1086-40-4
• Disulfide, Glutathione
• GSSG
• +Expand

• MDL： MFCD00063106
• InChIKey： YPZRWBKMTBYPTK-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H32N6O12S2/c21-9(19(35)36)1-3-13(27)25-11(17(33)23-5-15(29)30)7-39-40-8-12(18(34)24-6-16(31)32)26-14(28)4-2-10(22)20(37)38/h9-12H,1-8,21-22H2,(H,23,33)(H,24,34)(H,25,27)(H,26,28)(H,29,30)(H,31,32)(H,35,36)(H,37,38)
• SMILES： C(CC(=O)NC(CSSCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)C(=O)NCC(=O)O)C(C(=O)O)N

Computed Properties

• Exact Mass: 612.15196282g/mol
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 21
• Monoisotopic Mass: 612.15196282g/mol
• Heavy Atom Count: 40
• Complexity: 879
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -9.1
• Tautomer Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 368Ų

Experimental Properties

• Melting Point: 178 °C (dec.)(lit.)
• Solubility: H2O: soluble

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters